Cas no 55315-33-8 (2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole)

• Product Name: 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole
• CAS No: 55315-33-8
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• MDL: MFCD04054556
• CID: 1078987
• PubChem ID: 17371229
• Update Time: 2025-06-08

2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole
• AKOS003330472
• LS-01175
• 2-(Benzo[d][1,3]dioxol-5-yl)-4-(chloromethyl)thiazole
• 55315-33-8
• EN300-65085
• G83817
• Z381430288
• 2-(1,3-dioxaindan-5-yl)-4-(chloromethyl)-1,3-thiazole
• MFCD04054556
• 2-(2H-1,3-benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole
• ALBB-002323
• STK443032
• AB17487
• 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole

• MDL： MFCD04054556
• Inchi： 1S/C11H8ClNO2S/c12-4-8-5-16-11(13-8)7-1-2-9-10(3-7)15-6-14-9/h1-3,5H,4,6H2
• InChI Key： DXTWZFZBGJRQHR-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2C=CC3=C(C=2)OCO3)=N1

Computed Properties

• Exact Mass: 252.9964274g/mol
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole

Comprehensive Overview of 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole (CAS No. 55315-33-8)

The compound 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole (CAS No. 55315-33-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This benzodioxole-thiazole derivative is characterized by the presence of a chloromethyl group, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for innovative and sustainable chemical solutions.

One of the key features of 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole is its heterocyclic framework, which combines a benzodioxole ring with a thiazole moiety. This combination imparts distinct electronic and steric properties, making it a versatile building block for the design of novel compounds. The chloromethyl group further expands its functionalization potential, enabling a wide range of chemical transformations. Such attributes have positioned this compound as a subject of interest in drug discovery and catalysis, where precision and efficiency are paramount.

In the context of current trends, the scientific community is actively investigating sustainable synthesis methods for compounds like 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole. With increasing emphasis on green chemistry, researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact. Additionally, the compound's potential role in bioactive molecule development has sparked discussions in online forums and academic circles, with many users searching for its mechanism of action and applications in medicinal chemistry.

From an industrial perspective, 55315-33-8 is valued for its adaptability in custom synthesis and scale-up production. Companies specializing in fine chemicals often highlight its use in creating high-value intermediates for pharmaceutical APIs and specialty materials. The compound's stability under various conditions also makes it a reliable choice for long-term storage and transport, addressing logistical concerns in the supply chain.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic structure lends itself to applications in organic electronics and polymers. For instance, its incorporation into conductive polymers or light-emitting diodes (LEDs) could pave the way for advancements in flexible electronics. This aligns with the broader trend of searching for next-generation materials that offer superior performance and sustainability.

Safety and regulatory compliance are also critical considerations when working with 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Users frequently search for MSDS (Material Safety Data Sheets) and handling guidelines to mitigate risks associated with its use. Manufacturers and suppliers often provide detailed documentation to support safe and compliant applications.

In summary, 2-(2H-1,3-Benzodioxol-5-yl)-4-(chloromethyl)-1,3-thiazole (CAS No. 55315-33-8) is a multifaceted compound with broad applicability across multiple industries. Its unique chemical structure, combined with growing interest in sustainable chemistry and advanced materials, ensures its continued relevance in scientific and industrial research. As exploration into its properties and applications expands, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and technology.